molecular formula C14H20N2O2 B8734084 Methyl 4-amino-1-benzylpiperidine-3-carboxylate CAS No. 723308-55-2

Methyl 4-amino-1-benzylpiperidine-3-carboxylate

Cat. No. B8734084
CAS RN: 723308-55-2
M. Wt: 248.32 g/mol
InChI Key: FDAHYLITFOVURS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-amino-1-benzylpiperidine-3-carboxylate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.
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properties

CAS RN

723308-55-2

Product Name

Methyl 4-amino-1-benzylpiperidine-3-carboxylate

Molecular Formula

C14H20N2O2

Molecular Weight

248.32 g/mol

IUPAC Name

methyl 4-amino-1-benzylpiperidine-3-carboxylate

InChI

InChI=1S/C14H20N2O2/c1-18-14(17)12-10-16(8-7-13(12)15)9-11-5-3-2-4-6-11/h2-6,12-13H,7-10,15H2,1H3

InChI Key

FDAHYLITFOVURS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CN(CCC1N)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 25° C. solution of 1-benzyl-4-oxo-piperidine-3-carboxylic acid methyl ester hydrochloride (2.97 g, 10 mmol) in MeOH (10 mL) was added MP-Carbonate (12 g, 30 mmol, 2.54 mmol/g). After shaking at 25° C. for 1 h, the solution was filtered. To the resultant solution was added ammonium acetate (7.71 g, 100 mmol). After stirring at 65° C. overnight, sodium cyanoborohydride (610 mg, 10 mmol) was added into the resultant mixture and the mixture further stirred for 2 h at 50° C. The solution was then concentrated in vacuo to give a solid. The resultant solid was dissolved in water (100 mL) and the aqueous layer was extracted with CH2Cl2. The organic extracts were combined, washed with brine and dried over MgSO4. The solution was filtered and concentrated in vacuo to give the crude product 4-amino-1-benzyl-piperidine-3-carboxylic acid methyl ester (6) as a mixture of diastereomers. LCMS showed m/z: 249 (M+H)+. This material was used without further purification.
Quantity
2.97 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
7.71 g
Type
reactant
Reaction Step Two
Quantity
610 mg
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Four

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